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Introduction

The LyP-1 peptide (sequence: CGNKRTRGC) is a cyclic nine-amino-acid peptide renowned for
its ability to home to tumors and atherosclerotic plaques.[1][2] It selectively binds to the p32
protein (also known as gC1gR/HABP1), which is overexpressed on the surface of various
tumor cells, tumor-associated macrophages, and in tumor lymphatics.[1][2][3] This targeting
capability makes LyP-1 an exceptional vector for the delivery of imaging agents and
therapeutic payloads.[1] Fluorescent labeling of LyP-1 is a critical technique that enables
researchers to visualize biological processes, track peptide distribution in vitro and in vivo, and
quantify receptor interactions.[4][5] These application notes provide detailed protocols for
labeling the LyP-1 peptide with fluorescent dyes using two primary chemical strategies.

Principle of LyP-1 Internalization

The mechanism of LyP-1's entry into target cells is a multi-step process. Initially, the cyclic
LyP-1 peptide binds to its primary receptor, p32, on the cell surface. Following this binding, the
peptide undergoes proteolytic cleavage, which linearizes it. This conformational change
exposes a C-terminal C-end rule (CendR) motif, specifically (R/K)XX(R/K). This newly exposed
motif then interacts with Neuropilin-1/2 (NRP1/2), triggering subsequent internalization of the
peptide and any conjugated cargo into the cell.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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